Cas no 13991-81-6 (Thiourea,N,N'-bis[4-(dimethylamino)phenyl]-)

• Product Name: Thiourea,N,N'-bis[4-(dimethylamino)phenyl]-
• CAS No: 13991-81-6
• MF: C₁₇H₂₂N₄S
• MW: 314.448381900787
• CID: 180572
• Update Time: 2024-01-25

Thiourea,N,N'-bis[4-(dimethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N,N'-bis[4-(dimethylamino)phenyl]-
• 1,1-bis[4-(dimethylamino)phenyl]thiourea
• 4,4'-BIS(DIMETHYLAMINO)THIOCARBANILIDE
• N,N'-Bis-(4-dimethylamino-phenyl)-thioharnstoff
• N,N'-bis-(4-dimethylamino-phenyl)-thiourea
• N,N-BIS(4-DIMETHYLAMINOPHENYL)THIOUREA
• 1,3-BIS(4-(DIMETHYLAMINO)PHENYL)-2-THIOUREA
• Thiourea, N,N'-bis[4-(dimethylamino)phenyl]-

• Inchi： 1S/C17H22N4S/c1-20(2)15-9-5-13(6-10-15)18-17(22)19-14-7-11-16(12-8-14)21(3)4/h5-12H,1-4H3,(H2,18,19,22)
• InChI Key： PZLTXMRUOFZLOW-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(N(C)C)C=C1)C(NC1=CC=C(N(C)C)C=C1)=S

Computed Properties

• Exact Mass: 314.15676
• Monoisotopic Mass: 314.156517
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.6

Experimental Properties

• Density: 1.239
• Boiling Point: 464.4°Cat760mmHg
• Flash Point: 234.7°C
• Refractive Index: 1.727
• PSA: 30.54
• LogP: 3.77350